Cas no 220998-04-9 (Ethanone,1-(2-amino-4-chloro-5-methylphenyl)-2-chloro-)

• Product Name: Ethanone,1-(2-amino-4-chloro-5-methylphenyl)-2-chloro-
• CAS No: 220998-04-9
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• CID: 244101
• PubChem ID: 15521695
• Update Time: 2025-04-19

Ethanone,1-(2-amino-4-chloro-5-methylphenyl)-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(2-amino-4-chloro-5-methylphenyl)-2-chloro-
• Ethanone, 1-(2-amino-4-chloro-5-methylphenyl)-2-chloro- (9CI)
• 1-(2-amino-4-chloro-5-methylphenyl)-2-chloroethanone
• 1-(2-Amino-4-chloro-5-methylphenyl)-2-chloroethan-1-one
• 220998-04-9
• SVGNVSSAOZJYGO-UHFFFAOYSA-N
• DTXSID20573605
• 1-(2-AMINO-4-CHLORO-5-METHYLPHENYL)-2-CHLORO-ETHANONE
• F81259
• SCHEMBL5862675

• Inchi： 1S/C9H9Cl2NO/c1-5-2-6(9(13)4-10)8(12)3-7(5)11/h2-3H,4,12H2,1H3
• InChI Key： SVGNVSSAOZJYGO-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C(CCl)=O)C=C1C)N

Computed Properties

• Exact Mass: 217.00627
• Monoisotopic Mass: 217.0061193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.09